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AMG319 Dosing and Efficacy in CIA Models

The table below summarizes the key in vivo dosing and efficacy data for AMG319 in a mouse CIA model,

as identified from the current literature.

Parameter Details

Animal Model DBA/1J mice with Collagen-Induced Arthritis (CIA) [1]

Recommended Dose 10 mg/kg/day [1]

Administration Route Oral gavage (via 0.5% methylcellulose + 0.1% Tween 80 vehicle) [1]

Treatment Onset & Duration Started on day 21 (after disease onset) for 28 days [1]

Primary Efficacy Outcome Significant reduction in arthritis clinical score and joint swelling (~75%
reduction) [1]

Histopathological
Improvement

~80% reduction in synovial inflammation and bone erosion vs. vehicle
[1]

Serum Cytokine Reduction ~70% lower TNF-α and ~65% lower IL-6 vs. vehicle (ELISA) [1]

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 7 Tech Support

https://www.smolecule.com/products/s548989?utm_src=pdf-body
https://www.smolecule.com/products/s548989?utm_src=pdf-interest
https://www.smolecule.com/products/s548989?utm_src=pdf-body
https://www.smolecule.com/products/s548989?utm_src=pdf-body
https://www.invivochem.com/amg319.html
https://www.invivochem.com/amg319.html
https://www.invivochem.com/amg319.html
https://www.invivochem.com/amg319.html
https://www.invivochem.com/amg319.html
https://www.invivochem.com/amg319.html
https://www.invivochem.com/amg319.html
https://www.smolecule.com/products/s548989?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Detailed Experimental Protocol for CIA Model and
Treatment

For reproducible results, follow this detailed methodology that integrates the standard CIA model induction

with the AMG319 treatment regimen.

Induction of Collagen-Induced Arthritis (CIA)

The foundation of this protocol is a well-established CIA model in DBA/1J mice, which are genetically

susceptible to this form of arthritis [2] [3].

Immunization (Day 0): Emulsify bovine type II collagen (2-4 mg/mL in 0.01 N acetic acid) with an
equal volume of Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis [2] [3].

Administer a 100 μL dose of this emulsion via intradermal injection at the base of the tail [3] [4].
Booster Immunization (Day 21): Prepare a fresh emulsion of type II collagen with Incomplete
Freund's Adjuvant (IFA). Inject 100 μL intradermally, at a site closer to the base of the tail than the
first injection [2].

AMG319 Treatment Protocol

Drug Preparation: Prepare the dosing solution by dissolving AMG319 in a vehicle of 0.5%
methylcellulose and 0.1% Tween 80 in water [1].

Dosing Regimen: Begin daily oral gavage (10 mg/kg/day) on day 21 post-initial immunization,
coinciding with the expected onset of clinical disease signs. Continue treatment for 28 days [1].

Disease Assessment and Endpoint Analysis

Consistent and blinded evaluation is crucial for reliable data.

Clinical Scoring: Monitor and score each paw 2-3 times per week using a standardized scale [3]:

0: Normal, no inflammation.
1: Slight swelling and/or redness.

2: Pronounced swelling.
3: Ankylosis (joint stiffness).

Endpoint Analyses:
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Histopathology: Harvest hind paws at the end of the study for H&E staining to evaluate

synovial inflammation, pannus formation, and bone/cartilage destruction [1] [3].
Cytokine Measurement: Collect blood serum and analyze levels of pro-inflammatory cytokines

like TNF-α and IL-6 by ELISA [1].
Advanced Imaging (Optional): Utilize in vivo micro-CT to longitudinally and quantitatively

monitor bone erosion and soft tissue swelling [5]. 3D volumetric ultrasound can also be
applied to quantify joint space volume and vascularity changes [6].

AMG319 Mechanism and Biochemical Profile

The therapeutic effect of AMG319 stems from its potent and selective inhibition of the PI3Kδ pathway,

which is critically involved in immune cell activation [7] [8]. The following diagram illustrates the proposed

mechanism of action in the context of RA pathophysiology.
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The biochemical profile that enables this selectivity is summarized in the table below.
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Assay Type Target Result (IC₅₀) Context & Significance

Biochemical
Assay

PI3Kδ 18 nM Confirms primary target
engagement [1]

Biochemical
Assay

PI3Kα 33 μM >1,800-fold selectivity, minimizes
off-target risks [1]

Biochemical
Assay

PI3Kβ 2.7 μM >47-fold selectivity over PI3Kβ
[1]

Biochemical
Assay

PI3Kγ 850 nM >47-fold selectivity over PI3Kγ [1]

Cellular Assay B Cell Proliferation IC₅₀ ~3 nM Potent suppression of humoral
immune response [1]

Cellular Assay pAKT (Ser473) >85% reduction at 1
nM

Strong suppression of
downstream signaling [1]

Cellular Assay Th17 Differentiation (IL-
17A+ cells)

Significant reduction
at 10 nM

Modulates T-cell mediated
pathology [1]

Key Considerations for Research Applications

Model Selection and Validation: The DBA/1J strain is preferred for CIA studies using bovine
collagen. Ensure proper validation of disease induction through clinical scoring before initiating

compound testing [2].
3Rs Principle Adherence: The use of advanced, non-invasive imaging techniques like in vivo µCT
or 3D ultrasound allows for longitudinal assessment within the same animal, reducing the total
number of animals required while providing rich quantitative data [5] [6].

Combination Therapy Potential: PI3Kδ inhibitors like LL-00071210 have shown good combination
potential with methotrexate at sub-therapeutic doses [8]. This suggests a promising avenue for

exploring AMG319 in combination with standard DMARDs.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 7 Tech Support

https://www.smolecule.com/products/s548989?utm_src=pdf-custom-synthesis
https://www.invivochem.com/amg319.html
https://bio-protocol.org/en/bpdetail?id=1626&type=0
https://pmc.ncbi.nlm.nih.gov/articles/PMC10231344/
https://www.nature.com/articles/s41598-022-16005-9
https://www.nature.com/articles/s41598-022-06837-w?error=cookies_not_supported&code=83f0bfc2-361f-481d-bd24-d4ed29323382
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0321124
https://pmc.ncbi.nlm.nih.gov/articles/PMC4518027/
https://www.sciencedirect.com/science/article/abs/pii/S0014299922003156
https://www.smolecule.com/products/b548989#amg319-dosing-in-mouse-collagen-induced-arthritis-models
https://www.smolecule.com/products/b548989#amg319-dosing-in-mouse-collagen-induced-arthritis-models
https://www.smolecule.com/products/b548989#amg319-dosing-in-mouse-collagen-induced-arthritis-models
https://www.smolecule.com/products/b548989#amg319-dosing-in-mouse-collagen-induced-arthritis-models
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s548989?utm_src=pdf-bulk
https://www.smolecule.com/products/s548989?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 7 / 7 Tech Support

https://www.smolecule.com/products/s548989?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

